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Introduction
Aak1-IN-4 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1). AAK1

is a serine/threonine kinase that plays a crucial role in clathrin-mediated endocytosis, a

fundamental process for internalizing molecules from the cell surface.[1][2][3] By

phosphorylating the μ2 subunit of the adaptor protein 2 (AP2) complex, AAK1 facilitates the

maturation of clathrin-coated pits.[1][3] Inhibition of AAK1 can therefore modulate various

signaling pathways that rely on endocytosis, including the WNT, Notch, and Neuregulin-

1/ErbB4 pathways. These pathways are implicated in numerous physiological and pathological

processes, making AAK1 an attractive target for drug discovery in areas such as neuropathic

pain, viral infections, and neurodegenerative diseases.

These application notes provide detailed protocols for the use of Aak1-IN-4 in cell culture

experiments, including methodologies for assessing its biological activity and elucidating its

mechanism of action.
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Parameter Value Reference

AAK1 IC50 4.6 nM

Filt Ki 0.9 nM

Cell IC50 8.6 nM

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathway involving AAK1 and a general

experimental workflow for studying the effects of Aak1-IN-4 in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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